Cas no 2034443-30-4 (2-(4-{[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]sulfamoyl}phenoxy)acetamide)

• Product Name: 2-(4-{[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]sulfamoyl}phenoxy)acetamide
• CAS No: 2034443-30-4
• MF: C₂₀H₂₄N₂O₆S
• MW: 420.4794
• CID: 5351149
• Update Time: 2025-06-29

2-(4-{[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]sulfamoyl}phenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methylsulfamoyl]phenoxy]acetamide
• 2-(4-(N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)sulfamoyl)phenoxy)acetamide
• 2-(4-{[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]sulfamoyl}phenoxy)acetamide

• Inchi： 1S/C20H24N2O6S/c1-27-16-6-9-18-14(11-16)3-2-10-20(18,24)13-22-29(25,26)17-7-4-15(5-8-17)28-12-19(21)23/h4-9,11,22,24H,2-3,10,12-13H2,1H3,(H2,21,23)
• InChI Key： XGBHPNZGFRCDEC-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C(N([H])[H])=O)(N([H])C([H])([H])C1(C2C([H])=C([H])C(=C([H])C=2C([H])([H])C([H])([H])C1([H])[H])OC([H])([H])[H])O[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 658
• XLogP3: 1.2
• Topological Polar Surface Area: 136

Additional information on 2-(4-{[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]sulfamoyl}phenoxy)acetamide

Professional Introduction to Compound with CAS No. 2034443-30-4 and Product Name: 2-(4-{[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]sulfamoyl}phenoxy)acetamide

The compound in question, identified by the CAS number 2034443-30-4, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. The product name, 2-(4-{[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]sulfamoyl}phenoxy)acetamide, provides a detailed structural blueprint that underscores its complexity and specificity. This introduction aims to delve into the compound's chemical characteristics, potential applications, and its relevance in contemporary research.

At the core of this compound's structure lies a tetrahydronaphthalene moiety, specifically 1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl, which is a crucial feature for its biological activity. The presence of this aromatic system suggests that the compound may exhibit properties akin to other naphthalene derivatives known for their interaction with biological targets. The hydroxyl and methoxy substituents further modulate the electronic and steric environment of the molecule, potentially influencing its binding affinity and selectivity.

The sulfamoyl group, another key structural element denoted by [(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]sulfamoyl, plays a pivotal role in the compound's functionality. Sulfamoyl groups are widely recognized for their ability to form hydrogen bonds and participate in ionic interactions, making them valuable in drug design for enhancing binding to biological receptors. In this context, the sulfamoyl moiety could be responsible for the compound's interaction with specific proteins or enzymes, thereby influencing its pharmacological effects.

The phenoxy group and the acetamide moiety complete the structural framework of the compound. The phenoxy group introduces a polar aromatic ring that can engage in π-stacking interactions or hydrophobic effects, while the acetamide provides a basic nitrogen that can act as a hydrogen bond acceptor or participate in salt formation. These features collectively contribute to the compound's solubility profile and bioavailability.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs), which are often involved in critical cellular processes and are challenging targets for drug development. The unique structural features of this compound make it a promising candidate for such applications. Specifically, the combination of the tetrahydronaphthalene scaffold and the sulfamoyl group suggests potential activity against targets involved in inflammatory pathways or cancer metabolism.

Recent studies have highlighted the importance of tetrahydronaphthalene derivatives in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. For instance, modifications of tetrahydronaphthalene have been explored in the development of kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The presence of hydroxyl and methoxy groups in this compound's structure aligns it with these known bioactive scaffolds, suggesting potential therapeutic relevance.

The sulfamoyl group has also been extensively studied for its role in drug design. It is a common pharmacophore found in numerous approved drugs due to its ability to enhance binding affinity through hydrogen bonding and ionic interactions. Notably, sulfonamides have been used in antibiotics, diuretics, and anticonvulsants. The specific configuration of the sulfamoyl moiety in this compound may confer unique properties that distinguish it from existing sulfonamide-based drugs.

Furthermore, the phenoxyacetamide portion of the molecule suggests potential activity against enzymes that require an amide bond as part of their active site. This motif is frequently found in protease inhibitors and other enzyme-targeting agents. By combining these structural elements into a single molecule, this compound represents an innovative approach to drug design that leverages multiple pharmacophores for enhanced potency and selectivity.

From a synthetic chemistry perspective,2-(4-{[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]sulfamoyl}phenoxy)acetamide presents an intriguing challenge due to its complex architecture. The synthesis would likely involve multi-step reactions starting from readily available precursors such as tetrahydronaphthalene derivatives. Key steps might include functionalization at specific positions on the tetrahydronaphthalene ring followed by introduction of the sulfamoyl group and final assembly into the desired phenoxyacetamide structure.

The development of new synthetic methodologies is an ongoing area of research within pharmaceutical chemistry. Advances in catalytic processes and asymmetric synthesis could facilitate more efficient production of complex molecules like this one. For instance,transition metal-catalyzed cross-coupling reactions could be employed to construct key carbon-carbon bonds within the molecule while minimizing unwanted side products.

In conclusion,2034443-30-4 represents a structurally sophisticated compound with significant potential for therapeutic applications. Its unique combination of functional groups—particularly the tetrahydronaphthalenone scaffold, sulfamoyl moiety, and phenoxyacetamide core—positions it as a promising candidate for further investigation in drug discovery efforts targeting protein-protein interactions or other critical biological pathways.